Cadaverine
Cadaverine
Cadaverine is an alkane-alpha,omega-diamine comprising a straight-chain pentane core with amino substitutents at positions 1 and 5. A colourless syrupy liquid diamine with a distinctive unpleasant odour, it is a homologue of putresceine and is formed by the bacterial decarboxylation of lysine that occurs during protein hydrolysis during putrefaction of animal tissue. It is also found in plants such as soyabean. It has a role as a plant metabolite, a Daphnia magna metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a conjugate base of a cadaverine(2+).
Cadaverine, also known as dape or biodex 1, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. Cadaverine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). Cadaverine has been found in human epidermis, prostate and intestine tissues, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, cadaverine is primarily located in the cytoplasm. Cadaverine exists in all eukaryotes, ranging from yeast to humans. Cadaverine is also a parent compound for other transformation products, including but not limited to, N-substituted cadaverine, N-acetylcadaverine, and monodansylcadaverine.
Cadaverine is a foul-smelling diamine formed by bacterial decarboxylation of lysine.
Cadaverine, also known as dape or biodex 1, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. Cadaverine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). Cadaverine has been found in human epidermis, prostate and intestine tissues, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, cadaverine is primarily located in the cytoplasm. Cadaverine exists in all eukaryotes, ranging from yeast to humans. Cadaverine is also a parent compound for other transformation products, including but not limited to, N-substituted cadaverine, N-acetylcadaverine, and monodansylcadaverine.
Cadaverine is a foul-smelling diamine formed by bacterial decarboxylation of lysine.
Brand Name:
Vulcanchem
CAS No.:
462-94-2
VCID:
VC0124047
InChI:
InChI=1S/C5H14N2/c6-4-2-1-3-5-7/h1-7H2
SMILES:
C(CCN)CCN
Molecular Formula:
C5H14N2
Molecular Weight:
102.18 g/mol
Cadaverine
CAS No.: 462-94-2
Reference Standards
VCID: VC0124047
Molecular Formula: C5H14N2
Molecular Weight: 102.18 g/mol
| CAS No. | 462-94-2 |
|---|---|
| Product Name | Cadaverine |
| Molecular Formula | C5H14N2 |
| Molecular Weight | 102.18 g/mol |
| IUPAC Name | pentane-1,5-diamine |
| Standard InChI | InChI=1S/C5H14N2/c6-4-2-1-3-5-7/h1-7H2 |
| Standard InChIKey | VHRGRCVQAFMJIZ-UHFFFAOYSA-N |
| SMILES | C(CCN)CCN |
| Canonical SMILES | C(CCN)CCN |
| Boiling Point | 179.0 °C 179 °C |
| Colorform | Syrupy, colorless liquid Thick fuming liquid |
| Density | 0.873 g/cu cm at 25 °C |
| Flash Point | 62 °C (144 °F) - closed cup |
| Melting Point | 9.0 °C 11.83 °C 9°C |
| Physical Description | Liquid |
| Description | Cadaverine is an alkane-alpha,omega-diamine comprising a straight-chain pentane core with amino substitutents at positions 1 and 5. A colourless syrupy liquid diamine with a distinctive unpleasant odour, it is a homologue of putresceine and is formed by the bacterial decarboxylation of lysine that occurs during protein hydrolysis during putrefaction of animal tissue. It is also found in plants such as soyabean. It has a role as a plant metabolite, a Daphnia magna metabolite, an Escherichia coli metabolite and a mouse metabolite. It is a conjugate base of a cadaverine(2+). Cadaverine, also known as dape or biodex 1, belongs to the class of organic compounds known as monoalkylamines. These are organic compounds containing an primary aliphatic amine group. Cadaverine exists as a liquid, soluble (in water), and a very strong basic compound (based on its pKa). Cadaverine has been found in human epidermis, prostate and intestine tissues, and has also been primarily detected in saliva, feces, urine, and blood. Within the cell, cadaverine is primarily located in the cytoplasm. Cadaverine exists in all eukaryotes, ranging from yeast to humans. Cadaverine is also a parent compound for other transformation products, including but not limited to, N-substituted cadaverine, N-acetylcadaverine, and monodansylcadaverine. Cadaverine is a foul-smelling diamine formed by bacterial decarboxylation of lysine. |
| Shelf Life | Stable. Incompatible with acid chlorides, acids, acid anhydrides, strong oxidizing agents, carbon dioxide. |
| Solubility | Soluble in water, ethanol; slightly soluble in ethyl ether Miscible with water /1.0X10+6 mg/L/ at 25 °C (est) |
| Synonyms | 1,5-Pentanediamine; 1,5-Amylene Diamine; 1,5-Diamino-n-pentane; 1,5-Diaminopentane; 1,5-Pentamethylenediamine; Pentamethylenediamine; α,ω-Pentanediamine |
| Vapor Pressure | 1.01 mm Hg at 25 °C (est) |
| PubChem Compound | 273 |
| Last Modified | Nov 11 2021 |
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